Cas no 536704-73-1 (2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 536704-73-1
• MF: C₂₂H₁₇N₅O₂S₂
• MW: 447.53268122673
• CID: 6070419
• PubChem ID: 2156038
• Update Time: 2025-06-12

2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• Acetamide, 2-[[4,5-dihydro-3-(4-methylphenyl)-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-2-thiazolyl-
• F0580-0226
• Oprea1_809721
• 2-{[3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 536704-73-1
• 2-((4-oxo-3-(p-tolyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(thiazol-2-yl)acetamide
• 2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• AB00684527-01
• AKOS024585260

• Inchi： 1S/C22H17N5O2S2/c1-13-6-8-14(9-7-13)27-20(29)19-18(15-4-2-3-5-16(15)24-19)26-22(27)31-12-17(28)25-21-23-10-11-30-21/h2-11,24H,12H2,1H3,(H,23,25,28)
• InChI Key： MKZKWUPSHUWBDP-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(C2=CC=C(C)C=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 447.08236715g/mol
• Monoisotopic Mass: 447.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 7.86±0.50(Predicted)

Additional information on 2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to Compound with CAS No. 536704-73-1 and Product Name: 2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

The compound with the CAS number 536704-73-1 and the product name 2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule is a complex heterocyclic derivative that has garnered considerable attention due to its unique structural features and potential biological activities. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is the pyrimido[5,4-b]indole scaffold, which is known for its presence in various bioactive natural products and pharmaceutical agents. The 4-methylphenyl group attached to the pyrimido[5,4-b]indole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly important in drug design, as it can influence how well a compound interacts with biological targets.

The sulfanyl group at the 2-position of the pyrimido[5,4-b]indole ring introduces a polar moiety that can enhance solubility and binding affinity. This group is also known to participate in hydrogen bonding interactions, which can be crucial for stabilizing enzyme-substrate complexes or receptor-ligand interactions. The overall architecture of this compound suggests that it may exhibit properties similar to those of kinase inhibitors or other enzyme-targeting agents.

Another key feature of this compound is the 1,3-thiazole moiety attached to the acetamide group. The thiazole ring is a well-known pharmacophore found in numerous drugs and natural products. It has been shown to possess various biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of the thiazole ring into this compound may contribute to its potential therapeutic effects by modulating specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have shown that this compound may interact with several protein targets, including kinases and transcription factors. These interactions could lead to inhibitory effects on pathways involved in cancer progression, inflammation, or other diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary results suggest that it exhibits significant inhibitory activity against certain kinases at concentrations comparable to those of known therapeutic agents. Additionally, cell-based assays have indicated potential effects on cell proliferation and apoptosis, making it a promising candidate for further development as an anticancer agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex fused ring system. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The development of novel drug candidates relies heavily on understanding their interactions with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-activity relationships (SAR) of this compound. These studies provide critical insights into how changes in the molecular structure can influence biological activity.

Given its promising preclinical data, this compound is being evaluated further in animal models to assess its efficacy and safety profile. Such studies are essential for determining whether it has the potential to translate into clinical applications. If successful in these models, it could move forward into Phase I clinical trials to evaluate its safety in humans.

The field of medicinal chemistry continues to evolve rapidly, with new tools and technologies enabling more sophisticated drug design approaches. The development of this compound exemplifies how integrating structural complexity with functional diversity can lead to novel therapeutics with unique mechanisms of action. As research progresses, it is likely that more compounds like this will emerge as candidates for treating a wide range of diseases.

In conclusion,2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further investigation in drug discovery and development. With ongoing research aimed at elucidating its biological activity and optimizing its pharmacological properties,this compound holds great potential for contributing to future therapeutic strategies across multiple disease areas.